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Compound of Interest

Compound Name: Tricosanyl lignocerate
Cat. No.: B15622404
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for handling Tricosanyl lignocerate, a waxy solid. The
following procedural guidance outlines operational and disposal plans to foster a secure
laboratory environment.

Physical and Chemical Properties

While a specific Safety Data Sheet (SDS) for Tricosanyl lignocerate is not readily available,
data for a structurally similar long-chain fatty acid ester, Methyl Lignocerate (also known as
Methyl tetracosanoate), provides a basis for safe handling procedures.
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Property

Value

CAS Number

2442-49-1 (for Methyl Lignocerate)

Molecular Formula

C25H5002 (for Methyl Lignocerate)

Molecular Weight 382.67 g/mol (for Methyl Lignocerate)
Appearance Solid
Melting Point 58-59 °C (for Methyl Lignocerate)[1]

Hazard Classification

Not classified as a hazardous substance[1]

Personal Protective Equipment (PPE)

Although Methyl Lignocerate is not classified as hazardous, adherence to standard laboratory

safety protocols is crucial to minimize exposure and prevent contamination.[1] The

recommended PPE provides a barrier against potential skin contact and inhalation of airborne

particulates.

PPE

Specification

Hand Protection

For normal use, nitrile rubber gloves (11-13 mil
thickness) are recommended. For direct,
prolonged contact, butyl rubber gloves (12-15

mil thickness) should be used.[1]

Eye Protection

Safety glasses should be worn to protect
against dust and potential splashes.[2] In
situations with a higher risk of splashing, safety

goggles or a face shield are recommended.[3][4]

Body Protection

A standard laboratory coat is sufficient to protect

skin from accidental contact.[2]

Operational Plan: Step-by-Step Handling Procedure

The following workflow ensures the safe handling of Tricosanyl lignocerate from receipt to

disposal.
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1. Preparation

Wear appropriate PPE

2. Weighing

Use a chemical fume hood or ventilated enclosure

3. Dissolution

Handle with care to avoid generating dust

G. Handling & Experimentation

In case of a spill, follow cleanup protocol After use, dispose of waste properly

5. Spill Cleanup

Click to download full resolution via product page

6. Disposal

Caption: Workflow for Safe Handling of Tricosanyl Lignocerate.
1. Preparation:

Before handling, ensure that the work area is clean and uncluttered.

Verify that a chemical spill kit is readily accessible.

Put on all required personal protective equipment: lab coat, safety glasses, and appropriate

gloves.

N

. Weighing:
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» To minimize the inhalation of fine particles, conduct all weighing operations within a chemical
fume hood or a ventilated balance enclosure.

o Use a spatula to carefully transfer the solid, avoiding the creation of dust.
3. Dissolution:

« If the experimental protocol requires dissolving the compound, add the solvent to the vessel
containing the Tricosanyl lignocerate slowly to prevent splashing.

« If heating is necessary to dissolve the waxy solid, use a water bath or a heating mantle with
appropriate temperature control to avoid decomposition.

4. Handling and Experimentation:

o Keep containers with Tricosanyl lignocerate covered when not in use to prevent
contamination and potential dispersion.

e Avoid direct contact with the skin and eyes.
Disposal Plan
Waste Collection:

» All disposable materials that have come into contact with Tricosanyl lignocerate, such as
gloves, weighing paper, and pipette tips, should be collected in a designated, labeled waste
container.

« Unused or waste Tricosanyl lignocerate should also be collected in a clearly labeled,
sealed container.

Waste Disposal:
» Dispose of all chemical waste in accordance with local, state, and federal regulations.

» Do not dispose of Tricosanyl lignocerate down the drain or in the regular trash.
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» Consult your institution's Environmental Health and Safety (EHS) office for specific disposal
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocols-for-tricosanyl-lignocerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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